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Compound of Interest

Compound Name: Sodium pyrophosphate

Cat. No.: B156409 Get Quote

Application Note: This document provides a detailed protocol for the preparation of a sodium
pyrophosphate buffer at a pH of 8.3. This buffer is suitable for a variety of biochemical and

molecular biology applications where a stable pH in the slightly alkaline range is required.

Pyrophosphate buffers are often used in enzymatic reactions and as a component in lysis and

extraction buffers.

Principle
A sodium pyrophosphate buffer at pH 8.3 is prepared by dissolving tetrasodium
pyrophosphate in water and adjusting the pH with a strong acid, typically hydrochloric acid

(HCl). Pyrophosphoric acid is a tetraprotic acid with four pKa values: 0.85, 1.96, 6.60, and 9.41.

The buffering capacity at pH 8.3 is primarily due to the equilibrium between the hydrogen

pyrophosphate ([HP₂O₇]³⁻) and pyrophosphate ([P₂O₇]⁴⁻) ions, which corresponds to the fourth

pKa value (9.41).

Reagents and Equipment
Reagents

Tetrasodium pyrophosphate, decahydrate (Na₄P₂O₇·10H₂O) or Anhydrous (Na₄P₂O₇)

Hydrochloric acid (HCl), 1 M solution

Deionized or distilled water
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(Optional) Sodium acid pyrophosphate (Na₂H₂P₂O₇)

Equipment
pH meter

Magnetic stirrer and stir bar

Glass beakers

Graduated cylinders

Volumetric flasks

Standard laboratory balance

0.22 µm sterile filter (for sterile applications)

Quantitative Data Summary
The following table summarizes the molecular weights of the common sodium pyrophosphate
salts used in the preparation of this buffer.

Compound Formula Molecular Weight ( g/mol )

Tetrasodium pyrophosphate

(anhydrous)
Na₄P₂O₇ 265.90

Tetrasodium pyrophosphate

(decahydrate)
Na₄P₂O₇·10H₂O 446.06

Sodium acid pyrophosphate Na₂H₂P₂O₇ 221.94

Experimental Protocol
This protocol describes the preparation of 1 liter of 0.1 M Sodium Pyrophosphate Buffer (pH

8.3).

Preparation of Stock Solution
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Weigh the appropriate amount of tetrasodium pyrophosphate.

For the decahydrate form (Na₄P₂O₇·10H₂O), weigh out 44.61 g.

For the anhydrous form (Na₄P₂O₇), weigh out 26.59 g.

Dissolve the pyrophosphate salt.

Add the weighed salt to a beaker containing approximately 800 mL of deionized water.

Place the beaker on a magnetic stirrer and add a stir bar. Stir until the salt is completely

dissolved.

pH Adjustment
Calibrate the pH meter according to the manufacturer's instructions using standard buffers.

Place the calibrated pH electrode into the sodium pyrophosphate solution.

Slowly add 1 M HCl dropwise while continuously monitoring the pH. The initial pH of the

solution will be alkaline.

Continue adding HCl until the pH of the solution reaches 8.3. Be cautious not to overshoot

the target pH. If you do, you can add a small amount of 1 M NaOH to bring the pH back up.

Transfer the solution to a 1-liter volumetric flask.

Bring the final volume to 1 liter with deionized water.

Mix the solution thoroughly.

Sterilization and Storage
For applications requiring a sterile buffer, filter the solution through a 0.22 µm sterile filter into

a sterile container.

Store the buffer at 4°C. Under these conditions, the buffer should be stable for several

weeks. For long-term storage, aliquoting and freezing at -20°C is recommended. Stock

solutions can be stable for up to a year at -20°C and up to two years at -80°C.[1]
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Diagrams

Buffering Region for pH 8.3

[H₂P₂O₇]²⁻ [HP₂O₇]³⁻

+ OH⁻ / - H⁺

pKa3 = 6.60 [P₂O₇]⁴⁻

+ OH⁻ / - H⁺
pKa4 = 9.41
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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